Cas no 951472-13-2 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-fluorophenoxy)acetamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-fluorophenoxy)acetamide
• CAS No: 951472-13-2
• MF: C₂₁H₂₃FN₂O₃
• MW: 370.417329072952
• CID: 6468380
• Update Time: 2025-05-24

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-fluorophenoxy)acetamide
• Acetamide, N-(1-butyl-1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-2-(4-fluorophenoxy)-

• Inchi： 1S/C21H23FN2O3/c1-2-3-12-24-19-10-7-17(13-15(19)4-11-21(24)26)23-20(25)14-27-18-8-5-16(22)6-9-18/h5-10,13H,2-4,11-12,14H2,1H3,(H,23,25)
• InChI Key： XRZIPKHAFSWWCU-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CCCC)(=O)COC1=CC=C(F)C=C1

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 659.8±55.0 °C(Predicted)
• pka: 14.55±0.20(Predicted)

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-fluorophenoxy)acetamide

Comprehensive Overview of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-fluorophenoxy)acetamide (CAS No. 951472-13-2)

The compound N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-fluorophenoxy)acetamide, identified by its CAS No. 951472-13-2, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a tetrahydroquinoline core with a 4-fluorophenoxy acetamide moiety, making it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammation and metabolic disorders.

One of the key features of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-fluorophenoxy)acetamide is its potential as a small-molecule modulator. In recent years, small-molecule drugs have gained traction due to their ability to penetrate cell membranes and interact with intracellular targets. This compound's fluorinated aromatic component enhances its binding affinity, while the butyl-tetrahydroquinoline segment contributes to its lipophilicity, a critical factor in drug bioavailability. These properties align with current trends in precision medicine, where researchers seek compounds with high specificity and minimal off-target effects.

The synthesis and characterization of CAS No. 951472-13-2 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are essential for reproducible research outcomes. Given the growing demand for high-quality reference standards in drug development, this compound has garnered attention from academic and industrial laboratories alike.

In the context of AI-driven drug discovery, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-fluorophenoxy)acetamide exemplifies the intersection of computational modeling and experimental validation. Machine learning algorithms are increasingly used to predict the bioactivity of such compounds, reducing the time and cost associated with traditional screening methods. This aligns with the broader shift toward data-driven research in the life sciences.

Another area of interest is the compound's potential role in neurodegenerative disease research. The tetrahydroquinoline scaffold is known to interact with pathways implicated in conditions like Alzheimer's and Parkinson's diseases. While further studies are needed, preliminary data suggest that derivatives of this compound could modulate key proteins involved in neuroprotection. This has sparked collaborations between chemists and neuroscientists to explore its therapeutic potential.

From a commercial perspective, CAS No. 951472-13-2 is part of a growing market for custom synthetic intermediates. Pharmaceutical companies and contract research organizations (CROs) are investing in tailored compounds to accelerate their pipelines. The demand for such molecules is driven by the need for novel drug candidates and the expansion of personalized medicine initiatives.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many fluorinated compounds, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-fluorophenoxy)acetamide is designed with green chemistry principles in mind, minimizing hazardous byproducts during synthesis. This aligns with global efforts to promote sustainable pharmaceutical manufacturing.

In summary, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-fluorophenoxy)acetamide (CAS No. 951472-13-2) represents a versatile and promising compound in modern research. Its structural features, combined with emerging technologies like AI and sustainable chemistry, position it as a valuable tool for advancing drug discovery and development. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in both academic and industrial settings.